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Compound of Interest

Compound Name: P7C3-A20

Cat. No.: B609812 Get Quote

For Immediate Reference: P7C3-A20 is not classified as a hazardous substance according to

the Globally Harmonized System (GHS). However, adherence to standard laboratory safety

protocols for chemical handling and disposal is essential to ensure a safe research

environment.

This guide provides essential safety and logistical information for the proper disposal and

handling of P7C3-A20, a proneurogenic and neuroprotective aminopropyl carbazole

compound. The following procedures are designed to provide clear, step-by-step guidance for

researchers, scientists, and drug development professionals.

Chemical and Safety Data
Proper handling and disposal procedures are informed by the chemical's properties and

associated safety classifications.
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Identifier Value Reference

Chemical Name

3,6-dibromo-β-fluoro-N-(3-

methoxyphenyl)-9H-carbazole-

9-propanamine

[1]

CAS Number 1235481-90-9 [1][2]

Molecular Formula C22H19Br2FN2O [2]

GHS Classification Not classified as hazardous [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

Handling and Storage Protocols
Proper storage and handling are critical to maintaining the integrity of P7C3-A20 and ensuring

laboratory safety.

Storage:

Powder: Store at -20°C for up to 3 years.

Stock Solutions (in solvent):

Store at -80°C for up to 1 year.

Store at -20°C for up to 1 month.

Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Handling:

Avoid inhalation of dust and formation of aerosols.

Avoid contact with eyes and skin.

Use in an area with appropriate exhaust ventilation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://cdn.caymanchem.com/cdn/msds/24201m.pdf
https://cdn.caymanchem.com/cdn/msds/24201m.pdf
https://www.caymanchem.com/product/24201/p7c3-a20
https://www.caymanchem.com/product/24201/p7c3-a20
https://cdn.caymanchem.com/cdn/msds/24201m.pdf
https://www.benchchem.com/product/b609812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No special measures are required for protection against explosions and fires as the product

is not flammable.

Step-by-Step Disposal Procedure for P7C3-A20
While P7C3-A20 is not classified as hazardous, it is crucial to prevent its release into the

environment. The following steps outline the recommended disposal procedure.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

2. Spill Management (for solid P7C3-A20):

In case of a spill, avoid creating dust.
Carefully pick up the spilled solid mechanically (e.g., with a brush and dustpan).
Place the collected material into a designated, labeled waste container.

3. Disposal of Unused P7C3-A20 (Solid):

Collect any unused or waste P7C3-A20 powder in a clearly labeled, sealed container.
Dispose of the container in accordance with your institution's guidelines for non-hazardous
chemical waste.

4. Disposal of P7C3-A20 Solutions (e.g., in DMSO):

Do not pour solutions containing P7C3-A20 down the drain.
Collect all waste solutions in a designated, labeled container for chemical waste.
The container should be appropriate for the solvent used (e.g., a solvent-safe bottle for
DMSO solutions).
Follow your institution's procedures for the disposal of chemical waste solvents.

5. Decontamination of Labware:

Rinse any labware that has come into contact with P7C3-A20 with an appropriate solvent
(e.g., ethanol or isopropanol) to remove any residue.
Collect the rinse solvent as chemical waste.
After the initial rinse, wash the labware with soap and water.
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Environmental Precautions:

Prevent the entry of P7C3-A20 into sewers, surface water, or ground water.

P7C3-A20 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of P7C3-
A20.

P7C3-A20 Waste

Is the waste solid or liquid?

Solid P7C3-A20

Solid

P7C3-A20 Solution

Liquid

Collect in a labeled, sealed container for non-hazardous chemical waste. Collect in a labeled, solvent-safe container for chemical waste.

Dispose according to institutional guidelines.

Click to download full resolution via product page

Caption: P7C3-A20 Disposal Decision Workflow.

This guide is intended to provide a framework for the safe handling and disposal of P7C3-A20.

Always consult your institution's specific safety and environmental guidelines and the most

current Safety Data Sheet (SDS) before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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